1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride

• Molecular Formula: C9H8ClN3O4S
• Molecular Weight: 289.70 g/mol
• IUPAC Name: 1-ethyl-2,4-dioxopyrido[2,3-d]pyrimidine-6-sulfonyl chloride
• InChI: InChI=1S/C9H8ClN3O4S/c1-2-13-7-6(8(14)12-9(13)15)3-5(4-11-7)18(10,16)17/h3-4H,2H2,1H3,(H,12,14,15)
• InChI Key: MNKBODDXCBQASV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=N2)S(=O)(=O)Cl)C(=O)NC1=O

Description

1-Ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride is a heterocyclic compound featuring a fused pyrido[2,3-d]pyrimidine core. Its molecular formula is C₉H₈ClN₃O₄S, with a molecular weight of 313.70 g/mol. The structure includes:

• An ethyl group at position 1, enhancing lipophilicity compared to smaller alkyl substituents.
• A sulfonyl chloride moiety at position 6, making it highly reactive in nucleophilic substitution reactions (e.g., forming sulfonamides or sulfonate esters).

This compound is primarily utilized as a building block in medicinal chemistry for synthesizing sulfonamide derivatives, which are prevalent in pharmaceuticals targeting enzymes or receptors .

Preparation Methods

Preparation Methods of 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride

General Synthetic Strategy

The preparation of this compound typically involves multi-step synthetic routes starting from appropriately substituted pyrido[2,3-d]pyrimidine precursors, followed by sulfonylation at the 6-position. Key steps include:

• Construction of the pyrido[2,3-d]pyrimidine core with 1-ethyl substitution and 2,4-dioxo functionalities.
• Introduction of the sulfonyl chloride group via chlorosulfonation or related sulfonylation reactions.

Synthesis of the Pyrido[2,3-d]pyrimidine Core

A recent study reported the synthesis of dihydropyrido[2,3-d]pyrimidine derivatives through an N-heterocyclic carbene (NHC)-catalyzed aza-Claisen rearrangement involving 1,3-disubstituted 6-aminouracils and substituted enals. This metal-free organocatalytic approach afforded high yields (up to 95%) of bicyclic dihydropyrido[2,3-d]pyrimidines under mild conditions (room temperature, 20 h) using tribasic potassium phosphate as base and 1,4-benzoquinone as oxidant in toluene solvent. The method allowed various alkyl and aromatic substitutions, including 1-ethyl groups, demonstrating broad substrate scope and efficiency (Table 1).

Table 1: Selected Reaction Conditions and Yields for Pyrido[2,3-d]pyrimidine Core Formation

Entry	NHC Precatalyst	Base	Solvent	Temperature	Time	Yield (%)
3	8c	Tribasic potassium phosphate	Toluene	Room temp	20 h	95
7	8a	N-Methylmorpholine (NMM)	Toluene	Room temp	20 h	Low
10	8f	Potassium acetate (AcOK)	Toluene	Room temp	20 h	Low

Note: The highest yield was achieved with tribasic potassium phosphate and precatalyst 8c.

Introduction of the Sulfonyl Chloride Group

The sulfonyl chloride moiety is generally introduced by chlorosulfonation of the pyrido[2,3-d]pyrimidine ring at the 6-position. Although direct literature on the exact chlorosulfonation of 1-ethyl-2,4-dioxo-pyrido[2,3-d]pyrimidine is scarce, analogous procedures for related sulfonyl chlorides involve treatment with chlorosulfonic acid or sulfuryl chloride under controlled temperature conditions to install the sulfonyl chloride group selectively.

For example, the preparation of 1-methyl-2,4-dioxo-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (a close analog) has been characterized structurally with molecular formula C8H6ClN3O4S, indicating successful sulfonyl chloride installation at the 6-position. This suggests that similar sulfonylation conditions can be adapted for the 1-ethyl derivative.

Summary of Preparation Methodologies

Step	Method/Conditions	Yield/Notes	Source
Pyrido[2,3-d]pyrimidine core synthesis	NHC-catalyzed aza-Claisen rearrangement; tribasic potassium phosphate; toluene; rt; 20 h	Up to 95% yield
Sulfonyl chloride installation	Chlorosulfonation using chlorosulfonic acid or sulfuryl chloride; controlled temperature	Analogous compounds characterized; expected high regioselectivity
Alternative catalytic synthesis	LDH@TRMS@NDBD@Cu catalyst; one-pot condensation; solvent-free; rt to 70 °C; 3–15 min	Up to 97% yield (for pyrimidine derivatives)

Chemical Reactions Analysis

Types of Reactions

1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles.

Oxidation and Reduction: The compound can participate in redox reactions under specific conditions.

Common Reagents and Conditions

Common reagents used in these reactions include nucleophiles like amines and alcohols for substitution reactions, and oxidizing or reducing agents for redox reactions. Typical conditions involve controlled temperatures and the use of solvents like dichloromethane or acetonitrile .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield sulfonamide derivatives .

Scientific Research Applications

1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, including anticancer properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride involves its interaction with specific molecular targets. For instance, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This can lead to various biological effects, such as the inhibition of cell proliferation in cancer cells .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyrido[2,3-d]pyrimidine Derivatives

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications	References
1-Ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1-Ethyl, 6-SO₂Cl	C₉H₈ClN₃O₄S	313.70	Sulfonamide synthesis, drug intermediates
1-Methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride	1-Methyl, 6-SO₂Cl	C₈H₆ClN₃O₄S	299.67	Similar to ethyl analog but lower lipophilicity
1-Ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid	1-Ethyl, 6-COOH	C₉H₉N₃O₄	231.19	Enzyme inhibition studies, conjugation via carboxyl group
1,3-Dimethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-carboxylic acid	1,3-Dimethyl, 6-COOH	C₁₀H₁₁N₃O₄	245.22	Nucleic acid synthesis inhibition, DNA damage studies
Ethyl 1-methyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-7-carboxylate	1-Methyl, 7-COOEt	C₁₁H₁₁N₃O₄	261.23	Ester derivatives for prodrug design

Biological Activity

1-Ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride (CAS Number: 1334146-01-8) is a compound of interest due to its potential biological activities and applications in medicinal chemistry. This article reviews the biological activity of this compound based on diverse sources and research findings.

The molecular formula of 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride is $C_9H_8ClN_3O_4S$ with a molecular weight of 289.70 g/mol. Its structure features a pyrido-pyrimidine core that is significant in various biological interactions.

Property	Value
Molecular Formula	C₉H₈ClN₃O₄S
Molecular Weight	289.70 g/mol
CAS Number	1334146-01-8

Biological Activity Overview

Research indicates that compounds with similar structural motifs exhibit various biological activities such as antimicrobial, anticancer, and anti-inflammatory properties. The specific biological activities of 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride are still under investigation.

Antimicrobial Activity

Studies have shown that derivatives of pyrido[2,3-d]pyrimidines possess significant antimicrobial properties. For instance, compounds in this class have been noted for their effectiveness against various bacterial strains and fungi. The mechanism often involves the inhibition of nucleic acid synthesis or disruption of cellular integrity.

Anticancer Potential

The anticancer properties of pyrido[2,3-d]pyrimidine derivatives have been explored extensively. These compounds may induce apoptosis in cancer cells through pathways involving the modulation of signaling cascades such as the MAPK/ERK pathway. Preliminary studies suggest that 1-ethyl-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-6-sulfonyl chloride could exhibit similar effects.

Study 1: Antimicrobial Efficacy

A study examining the antimicrobial efficacy of pyrido[2,3-d]pyrimidine derivatives demonstrated that certain compounds displayed potent activity against Gram-positive and Gram-negative bacteria. The study utilized a series of assays to determine Minimum Inhibitory Concentrations (MICs) and found promising results for related structures.

Study 2: Cytotoxicity Against Cancer Cells

In vitro studies on the cytotoxicity of pyrido[2,3-d]pyrimidine derivatives against various cancer cell lines revealed that some compounds significantly reduced cell viability. The results indicated that these compounds could trigger apoptosis in sensitive cell lines through caspase activation.

Research Findings

Recent research has focused on synthesizing new analogs to enhance biological activity while minimizing toxicity. A notable finding is that modifications at specific positions on the pyrido[2,3-d]pyrimidine scaffold can lead to improved selectivity for cancer cells over normal cells.